Cas no 56253-64-6 (Benzene,(2-methyl-1-buten-1-yl)-)

Benzene,(2-methyl-1-buten-1-yl)- Properties

Names and Identifiers

• Benzene,(2-methyl-1-buten-1-yl)-
• 2-METHYL-1-PHENYL-1-BUTENE
• 1-Phenyl-2-methyl-1-buten
• 1-Phenyl-2-methyl-but-1-en
• 2-Methyl-1-phenyl-but-1-en
• 2-methyl-1-phenylbutene
• [(1E)-2-Methyl-1-butenyl]benzene #
• OQYUFQVPURDFKC-MDZDMXLPSA-N
• DTXSID3074315
• 56253-64-6
• Benzene, (2-methyl-1-butenyl)-
• AKOS006272358
• +Expand

• InChIKey： OQYUFQVPURDFKC-MDZDMXLPSA-N
• Inchi： InChI=1S/C11H14/c1-3-10(2)9-11-7-5-4-6-8-11/h4-9H,3H2,1-2H3/b10-9+
• SMILES： CCC(=CC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 146.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 146.10955
• Heavy Atom Count: 11
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.49990
• PSA: 0.00000
• Refractive Index: 1.54
• Boiling Point: 209°Cat760mmHg
• Flash Point: 73°C
• Density: 0.895